Cas no 1270863-34-7 ({1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1270863-34-7
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5561019
• Update Time: 2025-06-13

{1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-[(4-ethoxyphenyl)methyl]-
• {1-[(4-ethoxyphenyl)methyl]-1h-1,2,3-triazol-4-yl}methanamine
• {1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C12H16N4O/c1-2-17-12-5-3-10(4-6-12)8-16-9-11(7-13)14-15-16/h3-6,9H,2,7-8,13H2,1H3
• InChI Key： AWNOJAPRCYLMJQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OCC)C=C2)C=C(CN)N=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 429.4±55.0 °C at 760 mmHg
• Flash Point: 213.5±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 7.36±0.29(Predicted)

{1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

Introduction to {1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1270863-34-7)

{1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine} is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1270863-34-7, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a {1H-1,2,3-triazol-4-yl} moiety linked to a {4-ethoxyphenylmethyl} group, which contributes to its distinctive chemical behavior and reactivity.

The {1H-1,2,3-triazol} ring is a heterocyclic aromatic system known for its stability and versatility in forming coordination complexes with various metal ions. This feature makes the compound a valuable candidate for studying metallo-drugs and their interactions with biological systems. Additionally, the {4-ethoxyphenylmethyl} group introduces an electron-donating effect through the ethoxy substituent, which can influence the electronic properties of the molecule and enhance its binding affinity to biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of triazole derivatives in developing novel therapeutic agents. The structural motif of {1H-1,2,3-triazol} has been extensively explored for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that compounds incorporating this scaffold can exhibit significant biological activity by interfering with key cellular processes. The presence of the {4-ethoxyphenylmethyl} group in {1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine further enhances its potential as a pharmacophore by providing additional binding sites for target proteins.

In vitro studies have shown that this compound exhibits promising activity against various pathogens and disease-causing agents. Its ability to interact with biological macromolecules suggests that it could be developed into a broad-spectrum therapeutic agent. Furthermore, the compound's stability under different pH conditions and thermal stability makes it suitable for formulation into diverse pharmaceutical products.

The synthesis of {1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the {4-ethoxyphenylmethyl} group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side products.

From a pharmacokinetic perspective, the compound's solubility and bioavailability are critical factors that determine its efficacy in vivo. Research has focused on optimizing these properties through structural modifications and formulation strategies. The ethoxy group in the phenyl ring enhances hydrophilicity, which could improve solubility in aqueous environments. However, further studies are needed to evaluate its metabolic stability and potential interactions with enzymes involved in drug metabolism.

The potential applications of {1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in material science and nanotechnology. For instance, coordination complexes formed with metal ions could be used as catalysts or sensors due to their enhanced reactivity and selectivity.

Future research directions include exploring the compound's role in targeted drug delivery systems. By incorporating it into nanoparticles or liposomes, researchers aim to enhance its delivery efficiency to specific sites within the body. This approach could significantly improve treatment outcomes while minimizing side effects associated with conventional therapies.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound. Such partnerships can facilitate interdisciplinary research and provide resources necessary for comprehensive characterization and clinical testing. The integration of computational modeling techniques will also play a crucial role in predicting biological activity and optimizing drug-like properties.

In conclusion,{1-[(4-ethoxyphenyl)methyl]-1H-1,2,3-triazol}-4-ylmethanamine (CAS No. 1270863)-347 is a versatile compound with significant potential in pharmaceutical applications Its unique structural features offer opportunities for developing novel therapeutic agents with broad-spectrum activity Further research is needed to fully explore its pharmacological properties but initial findings suggest that it could be a valuable addition to medicinal chemistry